Cas no 477502-78-6 (N-(1-benzothiophen-5-yl)-4-(dipropylsulfamoyl)benzamide)

• Product Name: N-(1-benzothiophen-5-yl)-4-(dipropylsulfamoyl)benzamide
• CAS No: 477502-78-6
• MF: C₂₁H₂₄N₂O₃S₂
• MW: 416.556862831116
• CID: 6028262
• PubChem ID: 3629293
• Update Time: 2025-06-28

N-(1-benzothiophen-5-yl)-4-(dipropylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzothiophen-5-yl)-4-(dipropylsulfamoyl)benzamide
• N-(benzo[b]thiophen-5-yl)-4-(N,N-dipropylsulfamoyl)benzamide
• Benzamide, N-benzo[b]thien-5-yl-4-[(dipropylamino)sulfonyl]-
• SR-01000445474
• Oprea1_360803
• AKOS024600570
• SR-01000445474-1
• 477502-78-6
• F0817-0041

• Inchi： 1S/C21H24N2O3S2/c1-3-12-23(13-4-2)28(25,26)19-8-5-16(6-9-19)21(24)22-18-7-10-20-17(15-18)11-14-27-20/h5-11,14-15H,3-4,12-13H2,1-2H3,(H,22,24)
• InChI Key： ADLLDNISKXFOIR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC=CC2=C1)(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 416.123
• Monoisotopic Mass: 416.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• pka: 12.61±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(1-benzothiophen-5-yl)-4-(dipropylsulfamoyl)benzamide

Comprehensive Overview of N-(1-benzothiophen-5-yl)-4-(dipropylsulfamoyl)benzamide (CAS No. 477502-78-6)

N-(1-benzothiophen-5-yl)-4-(dipropylsulfamoyl)benzamide, with the CAS number 477502-78-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a benzothiophene core linked to a dipropylsulfamoyl benzamide moiety. Its unique structure makes it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of enzyme inhibition and signal transduction modulation.

The molecular formula of N-(1-benzothiophen-5-yl)-4-(dipropylsulfamoyl)benzamide is C₂₁H₂₄N₂O₃S₂, with a molecular weight of 416.55 g/mol. Its structure includes a benzothiophene ring, which is known for its presence in various bioactive molecules, and a sulfamoyl benzamide group, which contributes to its potential interactions with biological targets. Researchers often investigate this compound for its potential role in drug discovery and medicinal chemistry, given its ability to modulate specific biochemical pathways.

In recent years, the scientific community has shown growing interest in N-(1-benzothiophen-5-yl)-4-(dipropylsulfamoyl)benzamide due to its potential applications in targeted therapy. For instance, its structural features align with compounds studied for their effects on protein-protein interactions and receptor binding. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for activity against various disease targets, including those associated with inflammatory conditions and metabolic disorders.

One of the key reasons for the popularity of CAS No. 477502-78-6 in research is its synthetic versatility. The compound can be modified to explore structure-activity relationships (SAR), making it a valuable tool for medicinal chemists. Its dipropylsulfamoyl group, in particular, is often studied for its influence on solubility and bioavailability, which are critical factors in drug development. Additionally, the benzothiophene scaffold is known for its stability and ability to penetrate cell membranes, enhancing its utility in in vitro and in vivo studies.

From a safety and handling perspective, N-(1-benzothiophen-5-yl)-4-(dipropylsulfamoyl)benzamide is typically handled under standard laboratory conditions. While it is not classified as a hazardous material, researchers are advised to follow good laboratory practices (GLP) when working with this compound. Its stability under various pH and temperature conditions has been documented, making it suitable for a wide range of experimental setups.

The compound's relevance extends to academic research and industrial applications. For example, it has been cited in patents related to small molecule therapeutics, highlighting its potential as a lead compound in drug discovery pipelines. Its mechanism of action, though not fully elucidated, is believed to involve allosteric modulation of certain enzymes, which could pave the way for new treatments in precision medicine.

In conclusion, N-(1-benzothiophen-5-yl)-4-(dipropylsulfamoyl)benzamide (CAS No. 477502-78-6) represents a promising area of study in modern chemistry and pharmacology. Its unique structural features and potential biological activities make it a compound of interest for researchers aiming to develop innovative therapeutic solutions. As the field of personalized medicine continues to evolve, compounds like this will likely play a pivotal role in advancing our understanding of molecular interactions and disease mechanisms.